Cas no 1071611-09-0 (3-Acetoxy-2-isopropoxy-benzaldehyde)

3-Acetoxy-2-isopropoxy-benzaldehyde structure
1071611-09-0 structure
Product name:3-Acetoxy-2-isopropoxy-benzaldehyde
CAS No:1071611-09-0
MF:C12H14O4
MW:222.237164020538
CID:2872123

3-Acetoxy-2-isopropoxy-benzaldehyde Chemical and Physical Properties

Names and Identifiers

    • 3-acetoxy-2-isopropoxy-benzaldehyde
    • 3-Acetoxy-2-isopropoxy-benzaldehyde
    • Inchi: 1S/C12H14O4/c1-8(2)15-12-10(7-13)5-4-6-11(12)16-9(3)14/h4-8H,1-3H3
    • InChI Key: RFHJLPQHBKWBSG-UHFFFAOYSA-N
    • SMILES: O(C1C(=CC=CC=1C=O)OC(C)=O)C(C)C

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 5
  • Complexity: 249
  • XLogP3: 1.9
  • Topological Polar Surface Area: 52.6

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